Cas no 447464-03-1 (2-Fluoro-3-iodobenzoic acid)

2-Fluoro-3-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-iodobenzoic acid
- ACT00539
- ANW-49384
- CL8043
- CTK7I8811
- PubChem1383
- SureCN363107
- BENZOIC ACID, 2-FLUORO-3-IODO-
- FVLHWICBHZCKED-UHFFFAOYSA-N
- 2-FLUORO-3-IODOBENZOICACID
- DT1706
- SBB102975
- CM12731
- AM62553
- PC32730
- RP29477
- LS10522
- LF10837
- FCH1385290
- AS06843
- 2-Fluoro-3-iodobenzoic acid, AldrichCPR
- AX8161253
- AB0031398
- X4483
- ST24027992
- CS-W006030
- SCHEMBL363107
- SY107047
- EN300-123551
- Z1269149504
- 447464-03-1
- 2-fluoro-3-iodo-benzoic Acid
- DTXSID30453565
- AKOS015919935
- GS-4034
- J-509369
- MFCD07774248
- 3-Iodo-2-fluorobenzoic acid;Benzoic acid, 2-fluoro-3-iodo
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- MDL: MFCD07774248
- Inchi: 1S/C7H4FIO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,(H,10,11)
- InChI Key: FVLHWICBHZCKED-UHFFFAOYSA-N
- SMILES: IC1=C([H])C([H])=C([H])C(C(=O)O[H])=C1F
Computed Properties
- Exact Mass: 265.92401g/mol
- Monoisotopic Mass: 265.92401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.2
Experimental Properties
- Density: 2.074±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.45 g/l) (25 º C),
2-Fluoro-3-iodobenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A126287-25g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 25g |
$281.0 | 2025-02-21 | |
Apollo Scientific | PC32730-1g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 1g |
£26.00 | 2025-02-21 | ||
Ambeed | A126287-5g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 5g |
$79.0 | 2025-02-21 | |
Ambeed | A126287-10g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 10g |
$143.0 | 2025-02-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1063729-25g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 98% | 25g |
¥1664.00 | 2024-05-13 | |
Enamine | EN300-123551-2.5g |
2-fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 2.5g |
$66.0 | 2023-07-08 | |
Chemenu | CM157821-10g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 10g |
$207 | 2021-06-17 | |
Chemenu | CM157821-25g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 95% | 25g |
$468 | 2021-06-17 | |
Apollo Scientific | PC32730-5g |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 5g |
£78.00 | 2025-02-21 | ||
Alichem | A013033213-250mg |
2-Fluoro-3-iodobenzoic acid |
447464-03-1 | 97% | 250mg |
$484.80 | 2023-09-01 |
2-Fluoro-3-iodobenzoic acid Related Literature
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1. The synthesis of novel highly substituted benzene derivatives for use in palladium-catalysed cross-coupling reactionsMichael Hird,Robert A. Lewis,Kenneth J. Toyne,Jonathan J. West,Michael K. Wilson J. Chem. Soc. Perkin Trans. 1 1998 3479
Additional information on 2-Fluoro-3-iodobenzoic acid
Comprehensive Guide to 2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1): Properties, Applications, and Industry Insights
2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1) is a halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and iodo substituents, serves as a versatile building block in organic synthesis. Its unique structural features make it invaluable for designing drug intermediates, ligands for catalysis, and functional materials. Researchers frequently search for "2-Fluoro-3-iodobenzoic acid synthesis" or "CAS 447464-03-1 applications," reflecting its growing relevance in modern chemistry.
The molecular structure of 2-Fluoro-3-iodobenzoic acid combines the electron-withdrawing properties of fluorine and the heavy atom effect of iodine, enabling diverse reactivity patterns. This duality is exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex molecules. Recent trends in "green chemistry" have also spurred interest in optimizing its synthesis to minimize waste, aligning with the demand for sustainable chemical processes.
In the pharmaceutical sector, 447464-03-1 is often utilized to develop targeted therapies, particularly in oncology and neurology. Its halogenated aromatic core facilitates interactions with biological targets, making it a candidate for kinase inhibitors or GPCR modulators. Queries like "2-Fluoro-3-iodobenzoic acid in drug discovery" highlight its role in addressing unmet medical needs, such as resistant infections or neurodegenerative diseases.
Beyond medicine, this compound finds applications in material science, where its halogen atoms contribute to the design of liquid crystals or OLED components. The rise of "smart materials" and "flexible electronics" has further amplified its importance. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring purity for high-performance applications.
Regulatory compliance and safety are paramount when handling 2-Fluoro-3-iodobenzoic acid. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) and ventilation systems are recommended during lab use. Environmental considerations, such as "biodegradability of halogenated compounds," are also emerging as key discussion points among researchers.
In summary, CAS 447464-03-1 exemplifies the intersection of innovation and practicality in chemical research. Its adaptability across industries—from life sciences to advanced materials—ensures its continued prominence. For those exploring "buy 2-Fluoro-3-iodobenzoic acid" or "custom synthesis services," partnering with reputable suppliers guarantees access to high-quality batches tailored to specific project requirements.
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